Cas no 15138-39-3 (1,3-Benzenedicarboxaldehyde, 2,4,6-trimethyl-)

• Product Name: 1,3-Benzenedicarboxaldehyde, 2,4,6-trimethyl-
• CAS No: 15138-39-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 1324760
• PubChem ID: 2733145
• Update Time: 2025-04-20

1,3-Benzenedicarboxaldehyde, 2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxaldehyde, 2,4,6-trimethyl-
• 2,4,6-trimethylbenzene-1,3-dicarbaldehyde
• 2,4,6-trimethylisophthalaldehyde
• 2,4,6-trimethyl-benzene-1,3-dicarbaldehyde
• 15138-39-3
• SCHEMBL6551606
• DTXSID40369769

• Inchi： 1S/C11H12O2/c1-7-4-8(2)11(6-13)9(3)10(7)5-12/h4-6H,1-3H3
• InChI Key： SVWPDGBKSJAECL-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=CC(C)=C(C=O)C=1C

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14